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Antimony Supply Chain Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the supply chain risks, vulnerabilities, and

quality control of antimony.

Troubleshooting Guides and FAQs
This section addresses common issues and questions researchers may encounter when

sourcing and using antimony and its compounds in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary risks to the antimony supply chain?

A1: The primary risks to the antimony supply chain are its high geographic concentration of

production, geopolitical tensions, and price volatility. A vast majority of the world's antimony is

mined and refined in China, creating a significant dependency on a single supplier.[1][2][3]

Recent export restrictions imposed by China, citing national security concerns, have

exacerbated these risks, leading to supply disruptions and sharp price increases.[4][5][6]

Q2: How do these supply chain risks impact my research?
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A2: These risks can directly impact your research through:

Increased Costs: Supply shortages and geopolitical tensions have driven antimony prices to

record highs, which can strain research budgets.[4][5][7]

Material Unavailability: Export restrictions can lead to difficulties in sourcing antimony
compounds, potentially delaying or halting experiments.

Inconsistent Quality: In times of supply disruption, there may be a greater risk of receiving

materials with variable purity, which can affect experimental outcomes.

Q3: What are the main applications of antimony that drive its demand?

A3: Antimony is a critical element in a wide range of industrial and military applications. Its

primary uses include:

Flame Retardants: Antimony trioxide is a key component in flame-retardant materials used

in plastics, textiles, and electronics.[8]

Lead-Acid Batteries: It is used to harden the lead plates in these batteries.[8]

Semiconductors: High-purity antimony is used in the production of semiconductors, diodes,

and infrared detectors.[8]

Military Applications: It is essential for producing ammunition, armor-piercing bullets, and

night vision goggles.[6][8]

Q4: I am a researcher in the United States. What are the import regulations for antimony
compounds for scientific use?

A4: Importing antimony compounds for laboratory and scientific use into the United States is

generally permissible, but it is crucial to adhere to customs and environmental regulations. For

laboratory chemicals, specific Harmonized System (HSN) codes are used for customs

declarations, such as HSN Code 9802 for laboratory chemicals and 2825 for other metal

oxides like antimony trioxide.[9] However, due to the classification of antimony as a critical

mineral and recent export restrictions from China, it is advisable to consult with your
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institution's procurement and compliance offices to ensure all documentation is in order.[10]

The U.S. has no import tariffs on antimony ore, concentrates, or oxides.[10][11]

Q5: I am a researcher in the European Union. What are the import regulations for antimony
compounds for scientific use?

A5: The European Union is heavily reliant on imports for unwrought antimony. The EU has

regulations in place, such as REACH (Registration, Evaluation, Authorisation and Restriction of

Chemicals), which apply to the import and use of chemical substances.[12] Antimony and its

compounds are registered under REACH.[12] For scientific research and development, specific

exemptions may apply, but it is essential to ensure compliance with all relevant EU regulations.

The EU does not have primary extraction of antimony ores and is 100% reliant on imports for

this raw material.[13]

Troubleshooting Guide

Problem 1: I am experiencing unexpected results in my experiments that I suspect are due to

impurities in my antimony compound.

Question: What are common impurities in antimony and how can I detect them?

Answer: Common impurities in antimony can include lead, arsenic, tin, and sulfur.[14] The

presence of these impurities can significantly impact the outcome of sensitive

experiments. To detect these impurities, a combination of analytical techniques can be

used. Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is a highly sensitive

method for quantifying trace elemental impurities. X-ray Fluorescence (XRF) spectrometry

can also be used for elemental analysis. For crystalline antimony compounds, X-ray

Diffraction (XRD) can help identify different phases, which may indicate the presence of

impurities.

Question: How can I verify the purity of a new batch of antimony trioxide?

Answer: To verify the purity of antimony trioxide, you should request a Certificate of

Analysis (CoA) from the supplier. This document should detail the percentage of Sb₂O₃

and the concentration of any impurities. You can independently verify this information

using the analytical techniques mentioned above. A common issue is the presence of

other antimony oxides (e.g., Sb₂O₄) or unreacted starting materials.
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Problem 2: I am having difficulty sourcing high-purity antimony for my drug development

research.

Question: Where can I find suppliers of high-purity (99.99%+) antimony?

Answer: Several companies specialize in the production and supply of high-purity metals

and compounds for research and industrial applications. It is recommended to contact

suppliers who can provide detailed specifications and a Certificate of Analysis for their

products. When sourcing, be sure to inquire about their quality control procedures and

their ability to provide consistent batch-to-batch quality.

Question: What should I look for in a supplier of antimony for pharmaceutical research?

Answer: For pharmaceutical research, it is critical to source from suppliers who adhere to

Good Manufacturing Practices (GMP). The material should come with comprehensive

documentation, including a detailed Certificate of Analysis that specifies the levels of

elemental and organic impurities. The supplier should also be able to provide information

on the origin of the material and the manufacturing process to ensure traceability and

consistency.

Quantitative Data
Global Antimony Mine Production (Metric Tons)

Country 2022 Production 2023 Production

China 60,000 ~40,000

Russia 20,000 27,100

Tajikistan 17,000 N/A

Myanmar N/A N/A

Australia N/A N/A

World Total ~110,000 ~110,500

Source: Data compiled from various market reports and geological surveys.[4][15] Note:

Production figures can vary between different sources and are often estimates.
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Antimony Price Volatility (USD per Metric Ton)
Year Price Range (USD/ton) Key Influencing Factors

2023 $8,000 - $12,000
Increased demand from flame

retardant and solar sectors.

2024 $10,000 - $22,000+
Chinese export restrictions

announced.[4][8]

Early 2025 Projected to exceed $25,000
Continued supply constraints

and geopolitical tensions.[16]

Q1 2025 ~$28,860 - $34,825

Continued impact of Chinese

export restrictions and strong

demand.[7]

Q2 2025 ~$30,562 - $34,959

Modest upward momentum

with continued supply

tightness.[7]

November 2025 ~$47,000 (Europe)

Divergence between European

and Chinese prices due to

export halt.[5]

Source: Data compiled from various market analysis reports.[4][5][7][16][17][18] Prices are

subject to significant fluctuation.

Experimental Protocols
Protocol 1: Determination of Antimony Purity by
Inductively Coupled Plasma-Mass Spectrometry (ICP-
MS)
Objective: To quantify the concentration of antimony and trace elemental impurities in a

sample.

Methodology:

Sample Preparation:
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Accurately weigh approximately 0.1 g of the antimony compound into a clean, acid-

washed digestion vessel.

Add a mixture of high-purity nitric acid (HNO₃) and hydrochloric acid (HCl) (aqua regia) to

the vessel. The exact volumes will depend on the sample matrix and should be optimized.

For organic matrices, a microwave digestion system is recommended to ensure complete

decomposition.

After digestion, allow the solution to cool and then dilute it to a known volume with

deionized water. A dilution factor of 1000 or higher may be necessary to bring the

antimony concentration within the linear range of the ICP-MS.

Instrument Calibration:

Prepare a series of calibration standards of known antimony concentrations from a

certified reference material.

The calibration curve should bracket the expected concentration of the diluted sample.

Include a blank solution (the same acid matrix as the samples) to establish the baseline.

Analysis:

Introduce the blank, calibration standards, and prepared sample solutions into the ICP-

MS.

The instrument will aspirate the solution, creating an aerosol that is transported to the

plasma.

The high-temperature plasma atomizes and ionizes the elements in the sample.

The ions are then passed through a mass spectrometer, which separates them based on

their mass-to-charge ratio.

The detector measures the intensity of each ion, which is proportional to its concentration

in the original sample.
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Data Analysis:

Construct a calibration curve by plotting the known concentrations of the standards

against their measured intensities.

Use the calibration curve to determine the concentration of antimony and other elements

in the diluted sample solution.

Calculate the concentration in the original sample by accounting for the dilution factor.
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Caption: Antimony Supply Chain and Key Vulnerabilities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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